Cas no 1629-58-9 (1-Penten-3-one (contains 0.1% BHT stabiliser))

• Product Name: 1-Penten-3-one (contains 0.1% BHT stabiliser)
• CAS No: 1629-58-9
• MF: C₅H₈O
• MW: 84.1164216995239
• MDL: MFCD00009316
• CID: 41695
• PubChem ID: 24894604
• Update Time: 2025-05-19

1-Penten-3-one (contains 0.1% BHT stabiliser) Chemical and Physical Properties

Names and Identifiers

• Ethyl vinyl ketone
• EVK
• 1-Penten-3-one
• 1-Penten-3-one,Ethyl vinyl ketone
• pent-1-en-3-one
• 1-pentene-3-one
• ketone, ethyl vinyl
• 1-Penten-3-on
• FEMA 3382
• -penten-3-one
• 4-Penten-3-one
• Ethyl-vinylketon
• C2H5COCH=CH2
• Penten-3-one
• Ethylvinyl ketone
• Vinyl ethyl ketone
• Propionylethylene
• Pentenone
• Ethylvinylketone
• 1-Penten-3-one (ethyl vinyl ketone)
• 1-Penten-3-one (contains 0.1% BHT stabiliser)

• MDL： MFCD00009316
• Inchi： 1S/C5H8O/c1-3-5(6)4-2/h3H,1,4H2,2H3
• InChI Key： JLIDVCMBCGBIEY-UHFFFAOYSA-N
• SMILES： CCC(C=C)=O
• BRN： 1735857

Computed Properties

• Exact Mass: 84.05750
• Monoisotopic Mass: 84.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Pale yellow liquid, with strong pungent smell such as spicy \ ether flavor \ pepper \ garlic \ mustard \ onion
• Density: 0.851 g/mL at 20 °C
  0.845 g/mL at 25 °C(lit.)
• Boiling Point: 38 °C/60 mmHg(lit.)
• Flash Point: Fahrenheit: 14 ° f < br / > Celsius: -10 ° C < br / >
• Refractive Index: n20/D 1.419(lit.)
• Water Partition Coefficient: Insoluble in water; soluble in most organic solvents.
• PSA: 17.07000
• LogP: 1.15150
• Sensitiveness: Sensitive to heat and light
• Solubility: Insoluble in water, soluble in ethanol \ ether \ acetone \ benzene and chloroform
• FEMA: 3382 | 1-PENTEN-3-ONE

1-Penten-3-one (contains 0.1% BHT stabiliser) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H314
• Warning Statement： P210-P261-P280-P301 + P310-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-23
• RTECS：SB3800000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：−20°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R23/24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones

Additional information on 1-Penten-3-one (contains 0.1% BHT stabiliser)

Professional Introduction to 1-Penten-3-one (contains 0.1% BHT stabiliser) and CAS No. 1629-58-9

1-Penten-3-one, identified by the chemical formula CAS No. 1629-58-9, is a significant organic compound widely utilized in the chemical and pharmaceutical industries. This molecule, characterized by its five-carbon chain and a ketone functional group, exhibits a unique set of properties that make it valuable in various applications. The inclusion of a 0.1% BHT stabilizer enhances its shelf life and prevents degradation, ensuring consistent performance in industrial and research settings.

The compound 1-Penten-3-one belongs to the class of aliphatic ketones, which are known for their role as intermediates in organic synthesis. Its molecular structure allows for diverse chemical reactions, making it a versatile building block in the synthesis of more complex molecules. Recent advancements in synthetic chemistry have highlighted its importance in the development of novel pharmaceuticals and agrochemicals.

In the pharmaceutical sector, 1-Penten-3-one has been explored for its potential applications in drug synthesis. Researchers have discovered that derivatives of this compound can serve as precursors for bioactive molecules, including those with anti-inflammatory and antimicrobial properties. For instance, studies have demonstrated that modifications to the 1-Penten-3-one backbone can lead to compounds with enhanced efficacy against certain pathogens. This discovery aligns with the broader trend in drug development towards identifying and synthesizing molecules with minimal side effects and high specificity.

The role of the 0.1% BHT stabilizer in this compound is equally crucial. Butylated hydroxytoluene (BHT) is a well-known antioxidant that prevents oxidation by neutralizing free radicals. In the case of 1-Penten-3-one, which is prone to degradation under certain conditions, BHT ensures that the compound remains stable during storage and transportation. This stability is particularly important in pharmaceutical applications, where consistency in molecular integrity directly impacts the effectiveness of the final product.

Recent research has also delved into the environmental impact of using 1-Penten-3-one and its derivatives. Studies have shown that when properly handled and disposed of, this compound does not pose significant environmental risks. However, researchers emphasize the importance of following best practices to minimize any potential ecological impact. This includes using appropriate containment measures during synthesis and ensuring that waste products are treated before disposal.

The industrial applications of 1-Peten-3-one (contains 0.1% BHT stabiliser) extend beyond pharmaceuticals. In the field of polymer science, this compound is used as a monomer or intermediate in the production of various polymers. Its ability to undergo polymerization reactions makes it valuable for creating materials with specific mechanical and thermal properties. These materials find use in automotive parts, packaging, and other industries where durability and performance are critical.

Another emerging area of research involves the use of 1-Peten-3-one in renewable energy technologies. Researchers are exploring its potential as a precursor for biofuels and other energy-efficient materials. The five-carbon structure of this compound allows for its conversion into more complex hydrocarbons that can be used as fuel additives or even as standalone energy sources. This aligns with global efforts to develop sustainable alternatives to traditional fossil fuels.

The safety profile of 1-Peten-3-one (contains 0.1% BHT stabiliser) is another important consideration. While generally considered safe when handled properly, exposure to high concentrations or prolonged contact may pose health risks. Therefore, it is essential for workers handling this compound to use appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats. Additionally, facilities should be equipped with proper ventilation systems to minimize inhalation risks.

In conclusion, 1-Peten-3-one (contains 0.1% BHT stabiliser) is a multifaceted compound with significant applications across multiple industries. Its role in pharmaceutical synthesis, polymer production, and renewable energy technologies underscores its importance in modern chemistry. With ongoing research uncovering new uses and refining synthetic methods, this compound is poised to remain a key player in scientific and industrial advancements.